(2Z)-2-[(4-bromo-3-methylanilino)methylidene]cyclohexan-1-one

• IUPAC Name: (2Z)-2-[(4-bromo-3-methylanilino)methylidene]cyclohexan-1-one
• InChI: InChI=1S/C14H16BrNO/c1-10-8-12(6-7-13(10)15)16-9-11-4-2-3-5-14(11)17/h6-9,16H,2-5H2,1H3/b11-9-
• InChI Key: YEGGNXOPGBKCND-LUAWRHEFSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC=C2CCCCC2=O)Br
• Isomeric SMILES: CC1=C(C=CC(=C1)N/C=C\2/CCCCC2=O)Br
• Molecular Formula: C14H16BrNO
• Molecular Weight: 294.19 g/mol

Description

(2Z)-2-[(4-bromo-3-methylanilino)methylidene]cyclohexan-1-one is an organic compound characterized by its unique structure, which includes a cyclohexanone core with a bromo-methylanilino substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z)-2-[(4-bromo-3-methylanilino)methylidene]cyclohexan-1-one typically involves the condensation of 4-bromo-3-methylaniline with cyclohexanone under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and a solvent like ethanol. The mixture is refluxed for several hours to ensure complete reaction, followed by purification through recrystallization.

Industrial Production Methods

On an industrial scale, the production of this compound may involve more efficient and scalable methods, such as continuous flow synthesis. This approach allows for better control over reaction conditions and yields, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-[(4-bromo-3-methylanilino)methylidene]cyclohexan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The bromo group in the compound can be substituted with other functional groups through nucleophilic substitution reactions, using reagents like sodium methoxide or potassium cyanide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Sodium methoxide in methanol or potassium cyanide in aqueous ethanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of methoxy or cyano derivatives.

Scientific Research Applications

(2Z)-2-[(4-bromo-3-methylanilino)methylidene]cyclohexan-1-one has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2Z)-2-[(4-bromo-3-methylanilino)methylidene]cyclohexan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

4-bromo-3-methylaniline: A precursor in the synthesis of (2Z)-2-[(4-bromo-3-methylanilino)methylidene]cyclohexan-1-one.

Cyclohexanone: The core structure of the compound.

4-bromo-2-methylaniline: A similar compound with a different substitution pattern on the aniline ring.

Uniqueness

This compound is unique due to its specific substitution pattern and the presence of both bromo and methylanilino groups. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications.